Arcaine sulfate
Arcaine sulfate
Arcaine is an antagonist of the NMDA receptor (IC50 = 9.13 µM). It inhibits NMDA and glycine-induced inward currents in X. laevis oocytes expressing rat NMDA receptors with an IC50 value of 60.1 µM. Arcaine impairs contextual and auditory fear conditioning in rats when administered intraperitoneally post-training at a dose of 10 mg/kg.
Brand Name:
Vulcanchem
CAS No.:
14923-17-2
VCID:
VC20972248
InChI:
InChI=1S/C6H16N6.H2O4S/c7-5(8)11-3-1-2-4-12-6(9)10;1-5(2,3)4/h1-4H2,(H4,7,8,11)(H4,9,10,12);(H2,1,2,3,4)
SMILES:
C(CCN=C(N)N)CN=C(N)N.OS(=O)(=O)O
Molecular Formula:
C6H18N6O4S
Molecular Weight:
270.31 g/mol
Arcaine sulfate
CAS No.: 14923-17-2
Cat. No.: VC20972248
Molecular Formula: C6H18N6O4S
Molecular Weight: 270.31 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Arcaine is an antagonist of the NMDA receptor (IC50 = 9.13 µM). It inhibits NMDA and glycine-induced inward currents in X. laevis oocytes expressing rat NMDA receptors with an IC50 value of 60.1 µM. Arcaine impairs contextual and auditory fear conditioning in rats when administered intraperitoneally post-training at a dose of 10 mg/kg. |
|---|---|
| CAS No. | 14923-17-2 |
| Molecular Formula | C6H18N6O4S |
| Molecular Weight | 270.31 g/mol |
| IUPAC Name | 2-[4-(diaminomethylideneamino)butyl]guanidine;sulfuric acid |
| Standard InChI | InChI=1S/C6H16N6.H2O4S/c7-5(8)11-3-1-2-4-12-6(9)10;1-5(2,3)4/h1-4H2,(H4,7,8,11)(H4,9,10,12);(H2,1,2,3,4) |
| Standard InChI Key | RWTGFMPOODRXIM-UHFFFAOYSA-N |
| Isomeric SMILES | C(CCN=C([NH3+])N)CN=C([NH3+])N.[O-]S(=O)(=O)[O-] |
| SMILES | C(CCN=C(N)N)CN=C(N)N.OS(=O)(=O)O |
| Canonical SMILES | C(CCN=C(N)N)CN=C(N)N.OS(=O)(=O)O |
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